1-(2,6-dichlorobenzoyl)-4-(2-methoxyphenyl)piperazine

• IUPAC Name: (2,6-dichlorophenyl)-[4-(2-methoxyphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C18H18Cl2N2O2/c1-24-16-8-3-2-7-15(16)21-9-11-22(12-10-21)18(23)17-13(19)5-4-6-14(17)20/h2-8H,9-12H2,1H3
• InChI Key: LTIJWYHGQUMTPW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)C(=O)C3=C(C=CC=C3Cl)Cl
• Molecular Formula: C18H18Cl2N2O2
• Molecular Weight: 365.2 g/mol

Description

1-(2,6-dichlorobenzoyl)-4-(2-methoxyphenyl)piperazine, also known as DCPP, is a chemical compound that has been extensively studied for its potential applications in scientific research. DCPP belongs to the class of piperazine derivatives and is a potent inhibitor of serotonin and noradrenaline reuptake, making it a promising candidate for pharmacological research.

Mechanism of Action

1-(2,6-dichlorobenzoyl)-4-(2-methoxyphenyl)piperazine acts as a potent inhibitor of serotonin and noradrenaline reuptake, which results in an increase in the concentration of these neurotransmitters in the synaptic cleft. This increased concentration of neurotransmitters leads to enhanced neurotransmission and has been shown to have a range of physiological and behavioral effects.
Biochemical and Physiological Effects:
1-(2,6-dichlorobenzoyl)-4-(2-methoxyphenyl)piperazine has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of neuronal excitability, and the modulation of synaptic plasticity. 1-(2,6-dichlorobenzoyl)-4-(2-methoxyphenyl)piperazine has also been shown to have anxiolytic and antidepressant-like effects in animal models, suggesting that it may have potential therapeutic applications in the treatment of anxiety and depression.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-(2,6-dichlorobenzoyl)-4-(2-methoxyphenyl)piperazine in lab experiments is its potent and selective inhibition of serotonin and noradrenaline reuptake, which allows for the precise modulation of these neurotransmitter systems. However, one of the limitations of using 1-(2,6-dichlorobenzoyl)-4-(2-methoxyphenyl)piperazine is its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 1-(2,6-dichlorobenzoyl)-4-(2-methoxyphenyl)piperazine, including the development of more selective and potent inhibitors of serotonin and noradrenaline reuptake, the investigation of the potential therapeutic applications of 1-(2,6-dichlorobenzoyl)-4-(2-methoxyphenyl)piperazine in the treatment of anxiety and depression, and the exploration of the role of 1-(2,6-dichlorobenzoyl)-4-(2-methoxyphenyl)piperazine in the modulation of synaptic plasticity and neuronal excitability. Additionally, further research is needed to fully understand the potential off-target effects of 1-(2,6-dichlorobenzoyl)-4-(2-methoxyphenyl)piperazine and to develop strategies to mitigate these effects in future experiments.
Conclusion:
In conclusion, 1-(2,6-dichlorobenzoyl)-4-(2-methoxyphenyl)piperazine is a promising compound for scientific research due to its potent and selective inhibition of serotonin and noradrenaline reuptake. While there are limitations to its use in lab experiments, 1-(2,6-dichlorobenzoyl)-4-(2-methoxyphenyl)piperazine has the potential to shed light on the role of these neurotransmitters in various physiological and pathological processes and may have therapeutic applications in the treatment of anxiety and depression. Further research is needed to fully understand the potential of 1-(2,6-dichlorobenzoyl)-4-(2-methoxyphenyl)piperazine and to develop more selective and potent inhibitors of serotonin and noradrenaline reuptake.

Synthesis Methods

The synthesis of 1-(2,6-dichlorobenzoyl)-4-(2-methoxyphenyl)piperazine involves the reaction of 2,6-dichlorobenzoyl chloride with 2-methoxyphenylpiperazine in the presence of a base such as triethylamine. The reaction proceeds via nucleophilic substitution of the chlorine atoms on the benzoyl chloride with the piperazine nitrogen atoms, resulting in the formation of 1-(2,6-dichlorobenzoyl)-4-(2-methoxyphenyl)piperazine.

Scientific Research Applications

1-(2,6-dichlorobenzoyl)-4-(2-methoxyphenyl)piperazine has been extensively studied for its potential applications in various fields of scientific research. One of the major areas of research is its potential use as a pharmacological tool for studying the role of serotonin and noradrenaline in various physiological and pathological processes. 1-(2,6-dichlorobenzoyl)-4-(2-methoxyphenyl)piperazine has been shown to be a potent inhibitor of serotonin and noradrenaline reuptake, making it a useful tool for studying the effects of these neurotransmitters on various biological systems.